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Compound of Interest

Compound Name: KY19382

Cat. No.: B12414044 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This document provides essential safety and logistical information for the small

molecule KY19382, a potent dual inhibitor of CXXC5-DVL and GSK3β, with a focus on

operational and disposal plans.

KY19382 is utilized in research for its ability to activate Wnt/β-catenin signaling, with

applications in studies related to metabolic diseases, bone regeneration, and hair growth.[1][2]

While it is shipped as a non-hazardous chemical for research purposes, adherence to proper

laboratory safety protocols is crucial.[2] This guide provides step-by-step procedures for the

safe handling and disposal of KY19382.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of KY19382 is fundamental to its

safe handling. The following table summarizes key quantitative data for this compound.
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Property Value

Molecular Formula C17H11Cl2N3O2[2][3]

Molecular Weight 360.19 g/mol [2][3]

CAS Number 2226664-93-1[1][2]

Appearance Solid powder[2][4]

Solubility 10 mM in DMSO[3][4]

Storage (Solid)
-20°C for long term (months to years) or 0-4°C

for short term (days to weeks)[2]

Storage (In Solvent)
-80°C for up to 6 months; -20°C for up to 1

month[1]

Experimental Workflow for Handling KY19382
Proper handling of KY19382 from receipt to disposal is critical. The following workflow diagram

outlines the key steps for researchers.
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Figure 1. Experimental workflow for KY19382 from receipt to disposal.
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Proper Disposal Procedures for KY19382
While specific disposal instructions for KY19382 are not extensively detailed in publicly

available safety data sheets, general principles for the disposal of laboratory chemical waste

should be strictly followed. The overarching goal is to prevent environmental contamination and

ensure personnel safety.

Step 1: Segregation of Waste

Solid Waste: Unused or expired KY19382 powder, as well as contaminated personal

protective equipment (PPE) such as gloves and weighing papers, should be collected in a

designated, sealed container. This container should be clearly labeled as "Hazardous

Chemical Waste" and should include the full chemical name "KY19382".

Liquid Waste: Solutions containing KY19382, including stock solutions in DMSO and diluted

working solutions, should be collected in a separate, leak-proof container. This container

must also be clearly labeled as "Hazardous Chemical Waste" and specify the contents,

including KY19382 and any solvents (e.g., DMSO, cell culture media). Do not mix

incompatible waste streams.

Sharps Waste: Needles, syringes, or other sharps contaminated with KY19382 should be

disposed of in a designated sharps container.

Step 2: Labeling and Storage of Waste

All waste containers must be clearly and accurately labeled with their contents.

Store waste containers in a designated, well-ventilated secondary containment area, away

from general laboratory traffic.

Ensure waste containers are sealed to prevent spills or the release of vapors.

Step 3: Final Disposal

Disposal of chemical waste must be handled by a certified hazardous waste disposal vendor.

Follow your institution's specific procedures for arranging a waste pickup.
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Do not dispose of KY19382, in either solid or liquid form, down the drain or in the regular

trash.

Signaling Pathway of KY19382
To provide context for its biological significance, the following diagram illustrates the Wnt/β-

catenin signaling pathway and the dual inhibitory action of KY19382.
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Figure 2. Mechanism of action of KY19382 in the Wnt/β-catenin signaling pathway.

Disclaimer: This document provides guidance based on publicly available information and

general laboratory safety principles. Always consult your institution's specific safety and
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disposal protocols and the manufacturer's Safety Data Sheet (SDS) for the most accurate and

comprehensive information. All procedures involving KY19382 should be performed by trained

personnel in a properly equipped laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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